Cas no 2551115-96-7 (5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride)

5-(1-Aminocyclopropyl)furan-2-carboxylic acid hydrochloride is a cyclopropylamine-substituted furan derivative with applications in pharmaceutical and organic synthesis. The compound features a carboxylic acid group and a primary amine, both protected as a hydrochloride salt, enhancing stability and handling. Its rigid cyclopropyl ring contributes to conformational constraint, making it valuable in drug design for modulating biological activity. The furan moiety offers potential for further functionalization, while the hydrochloride salt improves solubility in polar solvents. This intermediate is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its well-defined structure and reactivity profile make it a versatile building block for medicinal chemistry research.
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride structure
2551115-96-7 structure
Product Name:5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
CAS No:2551115-96-7
MF:C8H10ClNO3
MW:203.622901439667
MDL:MFCD32875344
CID:5415836
PubChem ID:154814467
Update Time:2025-11-01

5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
    • Z4738944312
    • EN300-27194219
    • 2551115-96-7
    • 2-Furancarboxylic acid, 5-(1-aminocyclopropyl)-, hydrochloride (1:1)
    • MDL: MFCD32875344
    • Inchi: 1S/C8H9NO3.ClH/c9-8(3-4-8)6-2-1-5(12-6)7(10)11;/h1-2H,3-4,9H2,(H,10,11);1H
    • InChI Key: BOLPQDBUWNMODC-UHFFFAOYSA-N
    • SMILES: O1C(C2(N)CC2)=CC=C1C(O)=O.[H]Cl

Computed Properties

  • Exact Mass: 203.0349209g/mol
  • Monoisotopic Mass: 203.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.5Ų

5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27194219-1g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95%
1g
$1485.0 2023-09-10
Enamine
EN300-27194219-5g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95%
5g
$4309.0 2023-09-10
Enamine
EN300-27194219-10g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95%
10g
$6390.0 2023-09-10
Enamine
EN300-27194219-0.05g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
0.05g
$344.0 2025-03-20
Enamine
EN300-27194219-0.1g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
0.1g
$515.0 2025-03-20
Enamine
EN300-27194219-0.25g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
0.25g
$735.0 2025-03-20
Enamine
EN300-27194219-0.5g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
0.5g
$1158.0 2025-03-20
Enamine
EN300-27194219-1.0g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
1.0g
$1485.0 2025-03-20
Enamine
EN300-27194219-2.5g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
2.5g
$2912.0 2025-03-20
Enamine
EN300-27194219-5.0g
5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
2551115-96-7 95.0%
5.0g
$4309.0 2025-03-20

Additional information on 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride

Introduction to 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7)

5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The aim of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

The molecular structure of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride consists of a furan ring linked to an aminocyclopropyl group, which imparts specific chemical and biological properties. The presence of the aminocyclopropyl moiety is particularly noteworthy, as it can influence the compound's reactivity and binding affinity to various biological targets. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and clinical applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride. One common approach involves the reaction of 5-bromofuran-2-carboxylic acid with an appropriate aminocyclopropyl derivative under suitable conditions. This multi-step synthesis process typically includes the formation of an intermediate ester or amide, followed by reduction and subsequent salt formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and improving the yield of the final product.

The biological activities of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride have been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, it has demonstrated significant antioxidant activity, which can help protect cells from oxidative stress and damage. These findings are supported by recent research published in leading scientific journals, highlighting the compound's potential therapeutic benefits.

One of the key areas of current research focuses on the pharmacological profile of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride. Studies have shown that it can modulate various signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also upregulating the expression of antioxidant enzymes like superoxide dismutase (SOD) and catalase. These effects are believed to contribute to its overall anti-inflammatory and antioxidant properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. Further studies are needed to determine its optimal dosing regimen and long-term safety profile. However, these initial findings are encouraging and suggest that this compound may have a promising future in clinical applications.

Beyond its therapeutic potential, 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for investigating the mechanisms underlying inflammation and oxidative stress. Researchers have utilized this compound to study its interactions with specific protein targets, providing valuable insights into its mode of action and potential applications in drug discovery.

In conclusion, 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent anti-inflammatory and antioxidant properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its full pharmacological profile and explore its potential benefits in treating various diseases. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of inflammation and oxidative stress.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.